Cas no 886-65-7 (1,4-Diphenyl-1,3-butadiene)

• Product Name: 1,4-Diphenyl-1,3-butadiene
• CAS No: 886-65-7
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 722061
• PubChem ID: 87567485
• Update Time: 2025-05-20

1,4-Diphenyl-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• trans,trans-1,4-Diphenyl-1,3-butadiene
• 1,4-DIPHENYLBUTADIYNE
• 1.4-Diphenyl-1.3-butadiene
• Benzene,1,1'-(1,3-butadiene-1,4-diyl)bis-
• Trans,Trans-1,4-Diphenylbuta-1,3-Diene
• Bistyryl
• 1,4-Diphenyl-1,3-butadiene
• 1,4-Diphenylbutadiene
• 1,4-Diphenylerythrene
• Distyryl
• (1E,3E)-1,4-Diphenylbuta-1,3-diene
• 1,1'-(1E,3E)-buta-1,3-diene-1,4-diyldibenzene
• 1,3-Butadiene, 1,4-diphenyl-
• (1E,3E)-1,4-Diphenyl-1,3-butadiene
• JFLKFZNIIQFQBS-FNCQTZNRSA-N
• (4-phenyl-1,3-butadienyl)benzene
• 1,4-Diphenylbuta-1,3-diene
• R7P15V6543
• 1,
• 1,1′-(1,3-Butadiene-1,4-diyl)bis[benzene] (ACI)
• 1,3-Butadiene, 1,4-diphenyl- (8CI)
• DPB
• DPB (fluor)
• NSC 122702
• α,ω-Diphenylbutadiene
• [(1E,3E)-4-phenylbuta-1,3-dien-1-yl]benzene
• CHEBI:35100
• A,A-Bistyryl
• D77776
• Z57214903
• NSC-316
• 1, 1,4-diphenyl-, trans,trans-
• CHEMBL198810
• EINECS 212-952-6
• AKOS002162253
• (e)-1,4-diphenylbuta-1,3-diene
• 886-65-7
• 1,3-BUTADIENE, 1,4-DIPHENYL-, TRANS-TRANS-
• Benzene,1'-(1,3-butadiene-1,4-diyl)bis-, (E,E)-
• CHEBI:51583
• benzene, 1,1'-[(1E,3E)-1,3-butadiene-1,4-diyl]bis-
• Benzene, 1,1'-(1E,3E)-1,3-butadiene-1,4-diylbis-
• t,t-1,4-diphenyl-1,3-butadiene
• STK384953
• Q27116416
• CCG-43199
• 1,3-Butadiene, 1,4-diphenyl-, (E,E)-
• UNII-R7P15V6543
• 1,4-diphenyl-(1E,3E)-1,3-butadiene
• trans,trans-1,4-Diphenyl-1,3-butadiene, purum, >=98.0% (GC)
• 538-81-8
• ((1E,3E)-4-PHENYL-1,3-BUTADIENYL)BENZENE
• trans,4-Diphenyl-1,3-butadiene
• AB-016/30004035
• 1,4-Diphenyl-1,3-butadiene, (1E,3E)-
• STR04475
• D0879
• MFCD00004791
• trans,4-Diphenylbutadiene
• BDBM50172755
• 1,trans-3-butadiene
• CTQ3U893LX
• InChI=1/C16H14/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-14H/b13-7+,14-8
• NSC 316
• ALL-TRANS-DIPHENYLBUTADIENE
• (E,4-Diphenyl-1,3-butadiene
• 1, 1,4-diphenyl-, (E,E)-
• NSC316
• 1,1'-buta-1,3-diene-1,4-diyldibenzene
• trans,trans-1,4-Diphenyl-1,3-butadiene, 98%
• [(1E,3E)-4-Phenyl-1,3-butadienyl]benzene
• PD179202
• [(1E,3E)-4-phenyl-buta-1,3-dienyl]-benzene
• SR-01000633137-1
• [(1E,3E)-4-phenylbuta-1,3-dienyl]benzene
• 4-PHENYL-1,3-BUTADIENYL)BENZENE, ((1E,3E)-
• 1,3-butadiene, trans,trans-
• CS-W015307
• BIDD:ER0657
• DTXSID3022459
• 1,4-DIPHENYL-1,3-BUTADIENE (E,E)-FORM [MI]
• beta,beta'-Bistyryl
• UNII-CTQ3U893LX

• MDL： MFCD00004791
• Inchi： 1S/C16H14/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-14H
• InChI Key： JFLKFZNIIQFQBS-UHFFFAOYSA-N
• SMILES： C1C=CC(C=CC=CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 202.07800
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 1.0426 (estimate)
• Melting Point: 152.0 to 154.0 deg-C
• Boiling Point: 350 °C(lit.)
• Flash Point: 150.5±14.5 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 0.00000
• LogP: 3.08980
• Merck: 3320
• Solubility: Soluble in ethanol, slightly soluble in ether

1,4-Diphenyl-1,3-butadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Diphenyl-1,3-butadiene

1,4-Diphenyl-1,3-butadiene (CAS No. 886-65-7): An Overview of Its Properties, Applications, and Recent Research

1,4-Diphenyl-1,3-butadiene (CAS No. 886-65-7) is a conjugated diene with a molecular formula of C₁₆H₁₄. This compound is characterized by its unique chemical structure, which consists of two phenyl groups attached to a 1,3-butadiene backbone. The conjugated double bonds in the molecule make it highly reactive and versatile in various chemical reactions and applications.

The physical properties of 1,4-Diphenyl-1,3-butadiene include a melting point of approximately 49-50°C and a boiling point of around 270°C. It is a colorless to pale yellow liquid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of chemical processes and research applications.

In the field of organic synthesis, 1,4-Diphenyl-1,3-butadiene serves as an important building block for the synthesis of more complex molecules. Its reactivity is particularly useful in Diels-Alder reactions, where it can act as a dienophile to form cyclohexene derivatives. These reactions are widely used in the synthesis of natural products and pharmaceuticals. For example, recent studies have explored the use of 1,4-Diphenyl-1,3-butadiene in the synthesis of bioactive compounds with potential therapeutic applications.

Beyond its role in organic synthesis, 1,4-Diphenyl-1,3-butadiene has also been investigated for its potential biological activities. Research has shown that this compound exhibits antioxidant properties due to its ability to scavenge free radicals. This characteristic makes it a candidate for use in formulations designed to protect cells from oxidative stress. Additionally, studies have explored its anti-inflammatory effects, which could have implications for the development of new treatments for inflammatory diseases.

In the realm of materials science, 1,4-Diphenyl-1,3-butadiene has been used as a monomer in the polymerization process to create polymers with unique properties. These polymers can be tailored for specific applications such as coatings, adhesives, and electronic materials. Recent advancements in polymer chemistry have led to the development of novel copolymers incorporating 1,4-Diphenyl-1,3-butadiene, which exhibit improved mechanical strength and thermal stability.

The environmental impact of 1,4-Diphenyl-1,3-butadiene is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecological effects. While preliminary results suggest that it is relatively stable in the environment, further research is needed to fully assess its long-term impact.

In conclusion, 1,4-Diphenyl-1,3-butadiene (CAS No. 886-65-7) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and reactivity make it an important molecule for both academic research and industrial applications. As new research continues to uncover its potential uses and properties, the importance of this compound is likely to grow in various scientific fields.